Cas no 1248789-99-2 (methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate
• CAS No: 1248789-99-2
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 6563890
• PubChem ID: 62214113
• Update Time: 2025-10-30

methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate
• (3-Bromo-4-fluoro-phenyl)-hydroxy-acetic acid methyl ester
• Benzeneacetic acid, 3-bromo-4-fluoro-α-hydroxy-, methyl ester

• Inchi： 1S/C9H8BrFO3/c1-14-9(13)8(12)5-2-3-7(11)6(10)4-5/h2-4,8,12H,1H3
• InChI Key： ZZPOAZXHPLOXFN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC=C(F)C(Br)=C1)O

Experimental Properties

• Density: 1.635±0.06 g/cm3(Predicted)
• Boiling Point: 325.4±37.0 °C(Predicted)
• pka: 11.67±0.20(Predicted)

Additional information on methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate (CAS No. 1248789-99-2)

Methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate (CAS No. 1248789-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo-fluorophenyl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the hydroxyacetate functional group, make it a versatile building block for drug discovery and material science applications.

The compound's molecular formula, C₉H₈BrFO₃, highlights its halogenated aromatic nature, which is often associated with enhanced metabolic stability and binding affinity in medicinal chemistry. Researchers frequently explore methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate for its potential in designing kinase inhibitors, antimicrobial agents, and other therapeutic candidates. Recent studies have also investigated its role in green chemistry initiatives, where sustainable synthesis methods are prioritized.

In the context of AI-driven drug discovery, CAS No. 1248789-99-2 has emerged as a subject of computational modeling due to its predictable reactivity patterns. Machine learning algorithms are increasingly employed to optimize its synthetic pathways, reducing waste and improving yields. This aligns with the growing demand for cost-effective chemical intermediates in industrial applications.

Another trending topic tied to this compound is its relevance in precision agriculture. The 3-bromo-4-fluorophenyl scaffold is being studied for developing novel plant growth regulators and pest control agents. As the agrochemical industry shifts toward eco-friendly solutions, derivatives of methyl 2-hydroxyacetate are gaining traction for their biodegradability and low toxicity profiles.

From a technical standpoint, the compound's spectroscopic properties (e.g., NMR, IR) are well-documented, facilitating its identification in complex mixtures. Analytical chemists often leverage high-performance liquid chromatography (HPLC) to purify and quantify 1248789-99-2, ensuring compliance with stringent quality standards. These methodologies are critical for scaling up production while maintaining reproducibility.

Looking ahead, the demand for halogenated phenyl derivatives like methyl 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetate is expected to rise, driven by advancements in personalized medicine and smart materials. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in creating complex molecular architectures. As research continues, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.